Cas no 2248265-88-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-phenylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-phenylbutanoate
• CAS No: 2248265-88-3
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 5818401
• PubChem ID: 165727926
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2248265-88-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-phenylbutanoate
• EN300-6521800

• Inchi： 1S/C23H24N2O6/c1-14(15-10-6-5-7-11-15)18(24-22(29)30-23(2,3)4)21(28)31-25-19(26)16-12-8-9-13-17(16)20(25)27/h5-14,18H,1-4H3,(H,24,29)
• InChI Key： GFICDOGWZVLOPU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-phenylbutanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-phenylbutanoate (CAS: 2248265-88-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-phenylbutanoate (CAS: 2248265-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of bioactive compounds, particularly in the development of protease inhibitors and peptide-based therapeutics. Recent studies have highlighted its potential in modulating enzymatic activity and enhancing drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of this compound as a protected amino acid derivative in solid-phase peptide synthesis (SPPS). The tert-butoxycarbonyl (Boc) group in the molecule provides stability under acidic conditions, making it an ideal candidate for the stepwise construction of complex peptides. The study demonstrated that the incorporation of this intermediate improved the yield and purity of target peptides, particularly those with challenging sequences.

Another groundbreaking application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a building block for the development of novel HIV-1 protease inhibitors. The phenylbutanoate moiety was found to enhance binding affinity to the protease active site, while the isoindol-1,3-dione group contributed to improved pharmacokinetic properties. These findings underscore the compound's versatility in drug design and its potential to address unmet medical needs.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's physicochemical properties. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses revealed its high stability under various pH conditions, further supporting its utility in pharmaceutical formulations. Additionally, computational modeling studies have provided insights into its conformational flexibility and interaction with biological targets.

Looking ahead, researchers are investigating the compound's potential in targeted drug delivery systems. Preliminary data suggest that its structural features can be leveraged to design prodrugs with enhanced tissue specificity. For instance, modifications to the isoindol-1,3-dione group may enable controlled release of active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-phenylbutanoate (CAS: 2248265-88-3) represents a promising scaffold in chemical biology and drug discovery. Its applications span from peptide synthesis to the development of enzyme inhibitors, with ongoing research exploring its full therapeutic potential. Future studies will likely focus on optimizing its derivatives for clinical translation and expanding its utility in emerging therapeutic areas.